Cas no 190140-20-6 (8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone)

• Product Name: 8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone
• CAS No: 190140-20-6
• MF: C₁₀H₅F₃N₂O₃
• MW: 258.153512716293
• MDL: MFCD12498705
• CID: 4627801
• PubChem ID: 19592313
• Update Time: 2025-06-08

8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

• 8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone
• 4(1H)-Quinolinone, 8-nitro-6-(trifluoromethyl)-
• SB69770
• SCHEMBL6537690
• AKOS005072501
• CS-0336661
• 8-nitro-6-(trifluoromethyl)-1,4-dihydroquinolin-4-one
• VWPBOSDUAAGUNK-UHFFFAOYSA-N
• 8-nitro-6-(trifluoromethyl)-1H-quinolin-4-one
• 8-NITRO-6-(TRIFLUOROMETHYL)QUINOLIN-4-OL
• 8-Nitro-6-(trifluoromethyl)quinolin-4(1H)-one
• MFCD12498705
• FD-0086
• 190140-20-6

• MDL： MFCD12498705
• Inchi： 1S/C10H5F3N2O3/c11-10(12,13)5-3-6-8(16)1-2-14-9(6)7(4-5)15(17)18/h1-4H,(H,14,16)
• InChI Key： VWPBOSDUAAGUNK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(F)(F)F)C=C2[N+]([O-])=O)C(=O)C=C1

Computed Properties

• Exact Mass: 258.02522651g/mol
• Monoisotopic Mass: 258.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone

Comprehensive Overview of 8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone (CAS No. 190140-20-6)

8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a nitro group and a trifluoromethyl group attached to a quinolinone backbone, makes it a subject of interest for scientists exploring novel bioactive molecules. The compound's CAS number, 190140-20-6, serves as a unique identifier in chemical databases, ensuring precise referencing in academic and industrial applications.

Recent trends in drug discovery highlight the growing demand for nitro-containing heterocycles due to their diverse biological activities. Researchers are particularly intrigued by the 8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone scaffold, as it may exhibit antimicrobial or anti-inflammatory properties. This aligns with current global health priorities, where the search for new antimicrobial agents is critical amid rising antibiotic resistance. The trifluoromethyl group further enhances the compound's metabolic stability, a key consideration in modern medicinal chemistry.

In material science, 8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone derivatives are being investigated for their potential in organic electronics. The electron-withdrawing nature of both the nitro and trifluoromethyl groups makes this compound interesting for developing novel semiconducting materials. This application is particularly relevant given the surge in demand for flexible electronics and energy-efficient display technologies.

Synthetic methodologies for 8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone continue to evolve, with recent literature emphasizing green chemistry approaches. Researchers are exploring catalyst-free reactions and solvent-free conditions to improve the sustainability of its production. These developments respond to the chemical industry's growing emphasis on environmentally friendly processes, a topic frequently searched in academic and industrial circles.

Analytical characterization of CAS No. 190140-20-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The precise determination of its molecular structure is crucial for quality control in research applications. Many users searching for this compound seek detailed spectral data, reflecting the importance of comprehensive characterization in modern chemical research.

The stability and storage conditions of 8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone are frequently queried topics. Proper handling typically requires protection from light and moisture, with recommended storage in cool, dry environments. These practical considerations are essential for researchers working with this compound in laboratory settings.

Future research directions for 190140-20-6 may explore its potential in targeted drug delivery systems or as a building block for more complex pharmaceutical agents. The compound's structural features make it a promising candidate for further derivatization, offering numerous possibilities for creating molecules with tailored biological activities.

From a commercial perspective, the availability of 8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone continues to improve as synthetic protocols become more efficient. Suppliers are increasingly offering this compound in various quantities to meet the growing demand from research institutions and pharmaceutical developers worldwide.

In conclusion, 8-Nitro-6-(trifluoromethyl)-4(1H)-quinolinone represents an important chemical entity with broad potential across multiple scientific disciplines. Its unique combination of functional groups and the versatility of the quinolinone core ensure its continued relevance in cutting-edge research and development efforts.